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Abstract: This document provides a technical summary of the pharmacological profile of

Chromocarb (4-Oxo-4H-1-benzopyran-2-carboxylic acid), a synthetic vasoprotectant agent.

Due to the limited availability of recent and detailed public data, this guide summarizes the

foundational knowledge from existing literature, focusing on its established effects on vascular

permeability, its putative mechanisms of action including antioxidant activity and influence on

collagen metabolism, and its known physicochemical properties. The information herein is

intended to serve as a foundational reference, highlighting the key characteristics of

Chromocarb while also underscoring the gaps in the current understanding of its complete

pharmacological profile.

Physicochemical and Toxicological Properties
Chromocarb, also known as Chromone-2-carboxylic acid, is a chromone derivative.[1][2] It has

been primarily investigated in the form of its diethylamine salt for therapeutic use.[3][4] The

core chemical and physical properties are summarized below.

Table 1: Physicochemical Properties of Chromocarb
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Property Value Reference

Chemical Name
4-Oxo-4H-1-benzopyran-2-
carboxylic acid

[3]

Synonyms
Chromone-2-carboxylic acid,

Atremon, Campel

CAS Number 4940-39-0

Molecular Formula C₁₀H₆O₄

Molecular Weight 190.15 g/mol

Appearance Colorless needles

Melting Point
250-251°C (with

decomposition)

| UV max (nm) | 230, 305 | |

Table 2: Acute Toxicity Data for Chromocarb Diethylamine Salt

Species
Route of
Administration

LD₅₀ Reference

Mouse Intravenous (i.v.) ~800 mg/kg

| Mouse | Oral | >5 g/kg | |

Core Pharmacological Profile
Chromocarb is classified as a vasoprotectant and venotropic agent. Its therapeutic potential

has been explored primarily in the context of peripheral venous insufficiency and conditions

characterized by increased vascular permeability.

The precise molecular mechanism of Chromocarb is not fully elucidated. However,

experimental evidence points to three primary areas of activity: modulation of vascular

permeability, influence on collagen metabolism, and antioxidant effects.
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2.1.1 Vasoprotective and Permeability-Reducing Effects

The most directly observed pharmacological effect of Chromocarb is its ability to protect the

vascular wall and reduce permeability. Studies have shown that oral administration of

Chromocarb diethylamine salt in rats significantly mitigates the increase in blood-brain barrier

(BBB) permeability caused by intravenously injected collagenase. This protective effect is

associated with a reduction in the degradation of the vascular wall, evidenced by lower levels

of hydroxyproline (a collagen breakdown product) in the cerebrospinal fluid and preservation of

collagen content in the brain capillary basal lamina.

This suggests that Chromocarb interferes with the enzymatic degradation of the capillary

basement membrane, a key structure in maintaining endothelial barrier integrity.

Diagram 1: Proposed Vasoprotective Mechanism of Chromocarb
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Diagram 1: Proposed Vasoprotective Mechanism of Chromocarb.

2.1.2 Antioxidant Activity

Chromocarb belongs to the chromone class of compounds, which are known for their

antioxidant properties. Flavonoids and chromones typically act as free radical scavengers

through a Hydrogen Atom Transfer (HAT) mechanism. The phenolic structure allows for the

donation of a hydrogen atom to stabilize reactive oxygen species (ROS), with the resulting

radical on the chromone molecule being stabilized by resonance. This activity is considered a

contributing factor to its protective effects against oxidative stress, such as lipoperoxidation

observed in post-surgical models.
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Diagram 2: Generalized Antioxidant Mechanism for Chromones
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Diagram 3: General Workflow for In Vivo Permeability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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